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Compound of Interest

Compound Name:
2-Chloro-3-(2-methoxyphenyl)-1-

propene

Cat. No.: B1323619 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of the key physicochemical properties of

2-Chloro-3-(2-methoxyphenyl)-1-propene, a compound of interest in synthetic chemistry and

potential drug discovery pipelines.

Data Presentation
The fundamental molecular properties of 2-Chloro-3-(2-methoxyphenyl)-1-propene have

been determined and are summarized below. These values are essential for experimental

design, analytical method development, and computational modeling.

Property Value

Molecular Formula C₁₀H₁₁ClO

Molecular Weight 182.65 g/mol

Isomeric Compound MW 182.65 g/mol (for 4-methoxyphenyl isomer)[1]

Note: The molecular weight is calculated based on the chemical formula and is consistent with

isomeric forms of the compound.
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Experimental Protocols
Accurate determination of molecular weight is critical for the verification of a synthesized

compound's identity. The standard and most definitive method for this is Mass Spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry (MS)

Sample Preparation: A dilute solution of 2-Chloro-3-(2-methoxyphenyl)-1-propene is

prepared in a suitable volatile organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized. Electron

Ionization (EI) is a common method for this type of molecule, which involves bombarding the

sample with a high-energy electron beam to produce a molecular ion (M⁺).

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge

ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak corresponding to the intact molecular ion is identified to

confirm the molecular weight of the compound. For 2-Chloro-3-(2-methoxyphenyl)-1-
propene, a prominent peak would be expected at an m/z value corresponding to its

molecular weight, considering the isotopic distribution of chlorine (³⁵Cl and ³⁷Cl).

Visualization
The following diagram illustrates the logical workflow for the physicochemical characterization

of a novel chemical entity like 2-Chloro-3-(2-methoxyphenyl)-1-propene.
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Synthesis & Purification
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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